Cas no 2138817-16-8 ((7Z)-7-ethylidene-1,4-dioxaspiro4.5decan-8-one)

• Product Name: (7Z)-7-ethylidene-1,4-dioxaspiro4.5decan-8-one
• CAS No: 2138817-16-8
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 5997306
• PubChem ID: 165838292
• Update Time: 2025-05-20

(7Z)-7-ethylidene-1,4-dioxaspiro4.5decan-8-one Chemical and Physical Properties

Names and Identifiers

• (7Z)-7-ethylidene-1,4-dioxaspiro4.5decan-8-one
• (7Z)-7-ethylidene-1,4-dioxaspiro[4.5]decan-8-one
• EN300-1085243
• 2138817-16-8

• Inchi： 1S/C10H14O3/c1-2-8-7-10(4-3-9(8)11)12-5-6-13-10/h2H,3-7H2,1H3/b8-2-
• InChI Key： FJVNYPIKYVOPGQ-WAPJZHGLSA-N
• SMILES： O1CCOC21C/C(=C/C)/C(CC2)=O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Additional information on (7Z)-7-ethylidene-1,4-dioxaspiro4.5decan-8-one

Introduction to (7Z)-7-ethylidene-1,4-dioxaspiro[4.5]decan-8-one (CAS No. 2138817-16-8)

(7Z)-7-ethylidene-1,4-dioxaspiro[4.5]decan-8-one (CAS No. 2138817-16-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic ketones, which are known for their unique structural features and potential biological activities. The spirocyclic framework provides a rigid structure that can enhance the binding affinity and selectivity of the molecule to specific biological targets.

The chemical structure of (7Z)-7-ethylidene-1,4-dioxaspiro[4.5]decan-8-one is characterized by a central spirocyclic core with an ethylidene substituent at the 7-position and a ketone group at the 8-position. The presence of the dioxane ring further contributes to the stability and conformational rigidity of the molecule. These structural elements make it an attractive candidate for various biological studies and drug development efforts.

Recent research has focused on the potential therapeutic applications of (7Z)-7-ethylidene-1,4-dioxaspiro[4.5]decan-8-one. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that (7Z)-7-ethylidene-1,4-dioxaspiro[4.5]decan-8-one effectively inhibited the proliferation of various cancer cell lines, including breast cancer and lung cancer cells, by inducing apoptosis and cell cycle arrest.

In addition to its anti-cancer activity, (7Z)-7-ethylidene-1,4-dioxaspiro[4.5]decan-8-one has also demonstrated significant anti-inflammatory effects. A study conducted by researchers at the University of California in 2023 found that this compound significantly reduced inflammation in animal models of rheumatoid arthritis by downregulating pro-inflammatory cytokines such as TNF-α and IL-6.

The mechanism of action of (7Z)-7-ethylidene-1,4-dioxaspiro[4.5]decan-8-one is not yet fully understood, but preliminary studies suggest that it may target multiple signaling pathways involved in inflammation and cancer progression. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses.

Furthermore, the pharmacokinetic properties of (7Z)-7-ethylidene-1,4-dioxaspiro[4.5]decan-8-one have been investigated to assess its potential as a therapeutic agent. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication.

In terms of safety, preclinical studies have indicated that (7Z)-7-ethylidene-1,4-dioxaspiro[4.5]decan-8-one is well-tolerated at therapeutic doses with no significant toxicity observed in animal models. However, more extensive toxicological studies are needed to fully evaluate its safety profile before it can be advanced to clinical trials.

The potential applications of (7Z)-7-ethylidene-1,4-dioxaspiro[4.5]decan-8-one extend beyond cancer and inflammatory diseases. Ongoing research is exploring its efficacy in other therapeutic areas such as neurodegenerative disorders and metabolic diseases. For example, preliminary studies have suggested that this compound may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

In conclusion, (7Z)-7-ethylidene-1,4-dioxaspiro[4.5]decan-8-one (CAS No. 2138817-16-8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential therapeutic applications in cancer, inflammation, and other diseases make it an exciting candidate for further research and development in the pharmaceutical industry.